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Compound of Interest

Compound Name: Methyl 5-phenylvalerate

Cat. No.: B1266925 Get Quote

Essential Safety and Handling Guide for Methyl
5-phenylvalerate
Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 5-phenylvalerate (CAS No. 20620-

59-1) was not readily available in public domains. The following guidance is based on the

known physical and chemical properties of this compound and general safety protocols for

handling aromatic esters. It is imperative to conduct a thorough risk assessment before use

and to handle this chemical in a well-ventilated laboratory environment.

Methyl 5-phenylvalerate is a colorless to almost colorless clear liquid. While specific toxicity

data is not available, it is prudent to treat this compound with care, minimizing direct contact

and inhalation.

Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against chemical exposure. The following table

summarizes the recommended PPE for handling Methyl 5-phenylvalerate, based on

guidelines for similar aromatic esters.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

esters.[1][2] Always inspect

gloves for integrity before each

use.

Eye Protection Safety glasses or goggles

Wear chemical safety goggles

that provide a complete seal

around the eyes. A face shield

may be necessary if there is a

splash hazard.[2]

Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

against skin contact.[1] For

larger quantities or increased

splash potential, a chemical-

resistant apron is advised.

Respiratory Protection
Not generally required under

normal use

Use in a well-ventilated area,

such as a chemical fume hood.

If aerosols may be generated

or ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.[1]

Physical and Chemical Properties
A summary of the known physical and chemical properties of Methyl 5-phenylvalerate is

provided below.
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Property Value

Molecular Formula C₁₂H₁₆O₂

Molecular Weight 192.26 g/mol

Appearance Colorless to Almost colorless clear liquid

Boiling Point 173 °C / 35 mmHg

Specific Gravity (20/20) 1.01

Refractive Index 1.50

Data sourced from Tokyo Chemical Industry Co., Ltd.

Operational Plan: Safe Handling Workflow
Adherence to a standardized workflow is crucial for minimizing exposure risks and ensuring

laboratory safety. The following diagram outlines the key steps for the safe handling of Methyl
5-phenylvalerate.
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Preparation
- Review safety information

- Don appropriate PPE
- Ensure fume hood is operational

Handling
- Work within a fume hood
- Avoid inhalation of vapors

- Prevent skin and eye contact

Storage
- Store in a tightly sealed container

- Keep in a cool, dry, well-ventilated area
- Store away from incompatible materials

Spill & Emergency
- Evacuate area if necessary

- Use absorbent material for small spills
- Have fire extinguisher and safety shower accessible

Disposal
- Dispose of as hazardous chemical waste

- Follow all local and institutional regulations
- Do not dispose of down the drain

Click to download full resolution via product page

Safe handling workflow for Methyl 5-phenylvalerate.

Experimental Protocols
General Handling and Use:

Preparation: Before handling, ensure you have read and understood this safety guide. Put

on all required personal protective equipment, including gloves, safety goggles, and a lab

coat.[1] Verify that the chemical fume hood is functioning correctly.

Handling: Conduct all work with Methyl 5-phenylvalerate inside a certified chemical fume

hood to minimize inhalation exposure.[1] Use appropriate laboratory equipment to avoid

direct contact with the chemical.

Storage: Store Methyl 5-phenylvalerate in a cool, dry, and well-ventilated area. The

container should be tightly sealed to prevent the release of vapors. Keep it away from heat,
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sparks, and open flames.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[1]

Skin Contact: In case of skin contact, immediately wash the affected area with soap and

plenty of water. Remove any contaminated clothing. If irritation persists, seek medical

advice.[1]

Inhalation: If vapors are inhaled, move the individual to fresh air. If breathing becomes

difficult, seek immediate medical attention.

Ingestion: Do not induce vomiting. If the individual is conscious, rinse their mouth with

water. Seek immediate medical attention.

Disposal Plan:

Waste Characterization: Unused Methyl 5-phenylvalerate and any materials contaminated

with it should be treated as hazardous chemical waste.

Container Management: Do not reuse empty containers. They should be triple-rinsed with a

suitable solvent and disposed of according to institutional guidelines.

Disposal Method: All chemical waste must be disposed of through your institution's

environmental health and safety office. Do not pour Methyl 5-phenylvalerate down the

drain. Adhere to all federal, state, and local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylvalerate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266925#personal-protective-equipment-for-
handling-methyl-5-phenylvalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.mcrsafety.com/blog/solvents/
https://www.benchchem.com/product/b1266925#personal-protective-equipment-for-handling-methyl-5-phenylvalerate
https://www.benchchem.com/product/b1266925#personal-protective-equipment-for-handling-methyl-5-phenylvalerate
https://www.benchchem.com/product/b1266925#personal-protective-equipment-for-handling-methyl-5-phenylvalerate
https://www.benchchem.com/product/b1266925#personal-protective-equipment-for-handling-methyl-5-phenylvalerate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266925?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

